Cas no 27639-57-2 (Benzothiazole, 2-[(phenylmethyl)dithio]-)

• Product Name: Benzothiazole, 2-[(phenylmethyl)dithio]-
• CAS No: 27639-57-2
• MF: C₁₄H₁₁NS₃
• MW: 289.438839197159
• CID: 1432269
• PubChem ID: 563001
• Update Time: 2025-04-20

Benzothiazole, 2-[(phenylmethyl)dithio]- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-[(phenylmethyl)dithio]-
• 2-(benzyldisulfanyl)-1,3-benzothiazole
• 27639-57-2
• 2-Benzothiazolyl benzyl disulfide
• DTXSID80340259
• 2-(Benzyldisulfanyl)-1,3-benzothiazole #
• ZHRUTKMJRWNGFI-UHFFFAOYSA-N

• Inchi： 1S/C14H11NS3/c1-2-6-11(7-3-1)10-16-18-14-15-12-8-4-5-9-13(12)17-14/h1-9H,10H2
• InChI Key： ZHRUTKMJRWNGFI-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)SSCC1C=CC=CC=1

Computed Properties

• Exact Mass: 289.00553
• Monoisotopic Mass: 289.00536288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 12.89